Cas no 2137025-99-9 (3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione)

• Product Name: 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione
• CAS No: 2137025-99-9
• MF: C₇H₁₂F₂N₄OS
• MW: 238.258186340332
• CID: 5296949
• Update Time: 2025-10-29

3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-amino-1-[4-(2,2-difluoroethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol
• 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-2,4-dihydro-

• Inchi： 1S/C7H12F2N4OS/c1-3(14)5(10)6-11-12-7(15)13(6)2-4(8)9/h3-5,14H,2,10H2,1H3,(H,12,15)/t3-,5-/m0/s1
• InChI Key： QEHAYVZOZGLUMR-UCORVYFPSA-N
• SMILES： S=C1NN=C([C@H]([C@H](C)O)N)N1CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: -0.3
• Topological Polar Surface Area: 106

Additional information on 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione

Comprehensive Overview of 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione (CAS No. 2137025-99-9)

The compound 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione (CAS No. 2137025-99-9) is a highly specialized chemical entity that has garnered significant attention in the pharmaceutical and agrochemical industries. Its unique structural features, including the 1,2,4-triazole-5-thione core and the difluoroethyl moiety, make it a promising candidate for various applications. This article delves into the properties, synthesis, applications, and market potential of this compound, while also addressing frequently asked questions and trending topics in the field.

Chemical Properties and Structural Insights
The molecular formula of 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione is C7H12F2N4OS, with a molecular weight of 238.26 g/mol. The presence of the 1,2,4-triazole-5-thione ring system is particularly noteworthy, as this heterocyclic scaffold is known for its diverse biological activities. The difluoroethyl group enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. The stereochemistry at the (1R,2S) positions is crucial for its biological activity, as enantiopure compounds often exhibit superior efficacy compared to their racemic counterparts.

Synthesis and Manufacturing
The synthesis of 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione typically involves multi-step organic transformations. Key steps include the construction of the 1,2,4-triazole-5-thione ring, followed by the introduction of the difluoroethyl group and the (1R,2S)-1-amino-2-hydroxypropyl side chain. Recent advancements in catalytic asymmetric synthesis have improved the efficiency and yield of this process, making it more viable for large-scale production. Researchers are also exploring green chemistry approaches to minimize environmental impact.

Applications in Pharmaceuticals
One of the most exciting aspects of 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione is its potential in drug discovery. The 1,2,4-triazole-5-thione moiety is a privileged structure in medicinal chemistry, known for its antimicrobial, antifungal, and antiviral properties. Preliminary studies suggest that this compound may exhibit activity against resistant strains of bacteria and fungi, addressing the growing concern of antimicrobial resistance (AMR). Additionally, its difluoroethyl group could enhance blood-brain barrier penetration, making it a candidate for central nervous system (CNS) disorders.

Agrochemical Potential
In the agrochemical sector, 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione is being investigated as a novel pesticide or herbicide. The 1,2,4-triazole-5-thione scaffold has been linked to plant growth regulation and pest control. With the increasing demand for sustainable agriculture, this compound could offer an eco-friendly alternative to traditional agrochemicals. Its mode of action and environmental fate are currently under study to ensure safety and efficacy.

Market Trends and Future Prospects
The global market for specialized chemicals like 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione is expanding, driven by advancements in pharmaceuticals and agrochemicals. According to industry reports, the demand for 1,2,4-triazole-5-thione derivatives is expected to grow at a CAGR of 6-8% over the next decade. Key players in the chemical and pharmaceutical industries are investing in R&D to explore new applications and optimize production processes. Patent filings related to this compound have also increased, indicating its commercial potential.

Frequently Asked Questions (FAQs)
1. What is the significance of the (1R,2S) configuration in 3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione?
The stereochemistry at the (1R,2S) positions is critical for the compound's biological activity, as it often determines binding affinity and selectivity toward biological targets.

2. How does the difluoroethyl group influence the properties of this compound?
The difluoroethyl group enhances lipophilicity, which can improve membrane permeability and pharmacokinetic properties.

3. Are there any green chemistry approaches for synthesizing this compound?
Yes, researchers are exploring catalytic and solvent-free methods to reduce environmental impact.

4. What are the potential applications of this compound in CNS disorders?
The difluoroethyl group may facilitate blood-brain barrier penetration, making it a candidate for treating neurological conditions.

Conclusion
3-[(1R,2S)-1-amino-2-hydroxypropyl]-4-(2,2-difluoroethyl)-1H-1,2,4-triazole-5-thione (CAS No. 2137025-99-9) is a versatile compound with promising applications in pharmaceuticals and agrochemicals. Its unique structural features, including the 1,2,4-triazole-5-thione core and difluoroethyl group, contribute to its biological and chemical properties. As research progresses, this compound is likely to play a significant role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Stay tuned for updates on its development and commercialization.